Cas no 1049119-78-9 ((2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• CAS No: 1049119-78-9
• MF: C₁₆H₉BrN₂S₂
• MW: 373.290059804916
• CID: 5383983
• Update Time: 2025-05-20

(2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• (2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

• Inchi： 1S/C16H9BrN2S2/c17-15-7-6-13(21-15)8-12(9-18)16-19-14(10-20-16)11-4-2-1-3-5-11/h1-8,10H/b12-8+
• InChI Key： UUSULDOPEHORNH-XYOKQWHBSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=CC=C2)=CS1)=C\C1SC(Br)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

Introduction to (2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 1049119-78-9)

(2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile, commonly referred to by its CAS number 1049119-78-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring, a thiazole ring, and a nitrile group. The presence of these functional groups makes it highly versatile and opens up avenues for its application in drug discovery, material synthesis, and chemical catalysis.

The molecular structure of this compound is particularly interesting due to the conjugation between the thiophene and thiazole rings. This conjugation not only enhances the compound's stability but also imparts unique electronic properties. Recent studies have shown that such conjugated systems can exhibit nonlinear optical properties, making them promising candidates for use in advanced optical devices. Furthermore, the nitrile group at the terminal position of the molecule adds to its reactivity, enabling it to participate in various click chemistry reactions and other bioconjugation processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The synthesis typically begins with the preparation of intermediate compounds that contain the thiophene and thiazole moieties. These intermediates are then subjected to coupling reactions under specific conditions to form the final product. The optimization of these reaction conditions has been a focus of recent research, with studies demonstrating that the use of palladium catalysts can significantly improve the yield and purity of the product.

The applications of this compound are diverse and continue to expand as new research emerges. One of the most promising areas is its use in drug discovery. The thiophene and thiazole rings are known for their ability to interact with biological targets, such as enzymes and receptors, making this compound a valuable lead in the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its potential in oncology.

Beyond medicine, this compound has also found applications in materials science. Its electronic properties make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can enhance the electrical conductivity of the material without compromising its mechanical properties. This makes it an attractive option for use in flexible electronics and wearable devices.

In addition to its practical applications, this compound serves as a valuable model system for studying chemical reactivity and molecular interactions. Its structure allows for easy modification by substituting different groups at various positions on the thiophene or thiazole rings. Such modifications can lead to compounds with tailored properties, enabling researchers to explore new chemical space and discover novel materials.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system exhibits significant electron delocalization, which contributes to its stability and reactivity. These insights have been instrumental in guiding experimental efforts aimed at optimizing synthesis routes and exploring new applications.

In conclusion, (2E)-3-(5-bromothiophen-2-yl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 1049119